Cas no 730964-51-9 (1,3-difluoro-2-(isocyanomethyl)benzene)

1,3-Difluoro-2-(isocyanomethyl)benzene is a fluorinated aromatic isocyanate derivative with the molecular formula C8H5F2N. This compound is characterized by its reactive isocyanomethyl (–CH2NCO) group at the ortho position relative to two fluorine substituents on the benzene ring. Its key advantages include high reactivity in polymerization and cross-linking reactions, making it valuable in the synthesis of polyurethanes, coatings, and specialty polymers. The fluorine atoms enhance thermal and chemical stability while influencing electronic properties, which can be leveraged in advanced material applications. The compound is typically handled under controlled conditions due to the moisture sensitivity of the isocyanate group. It serves as a versatile intermediate in organic and polymer chemistry.
1,3-difluoro-2-(isocyanomethyl)benzene structure
730964-51-9 structure
Product Name:1,3-difluoro-2-(isocyanomethyl)benzene
CAS No:730964-51-9
MF:C8H5F2N
MW:153.128808736801
CID:977788
PubChem ID:2758260
Update Time:2025-10-28

1,3-difluoro-2-(isocyanomethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2,6-DIFLUOROBENZYLISOCYANIDE
    • 2,6-DIFLUORBENZYLISOCYANIDE
    • 1,3-difluoro-2-(isocyanomethyl)benzene
    • AKOS006291869
    • 730964-51-9
    • EN300-1870458
    • MDL: MFCD04117516
    • Inchi: 1S/C8H5F2N/c1-11-5-6-7(9)3-2-4-8(6)10/h2-4H,5H2
    • InChI Key: HJSWWGCPDINLMM-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C[N+]#[C-])F

Computed Properties

  • Exact Mass: 153.03900
  • Monoisotopic Mass: 153.03900549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 4.4Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 1.61480

1,3-difluoro-2-(isocyanomethyl)benzene Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Additional information on 1,3-difluoro-2-(isocyanomethyl)benzene

Introduction to 1,3-difluoro-2-(isocyanomethyl)benzene (CAS No. 730964-51-9)

1,3-difluoro-2-(isocyanomethyl)benzene, with the CAS number 730964-51-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its difluoro substitution on the benzene ring and the presence of an isocyanomethyl group, which imparts specific reactivity and functional versatility.

The molecular structure of 1,3-difluoro-2-(isocyanomethyl)benzene is particularly intriguing due to the combination of electron-withdrawing fluorine atoms and the electrophilic isocyanomethyl group. The fluorine atoms enhance the compound's lipophilicity and stability, while the isocyanomethyl group provides a reactive site for further chemical modifications. This dual functionality makes 1,3-difluoro-2-(isocyanomethyl)benzene a valuable building block in the synthesis of complex organic molecules.

In the realm of pharmaceutical research, 1,3-difluoro-2-(isocyanomethyl)benzene has shown promise as a key intermediate in the development of novel drugs. The isocyanate functionality can react with various nucleophiles to form ureas and thioureas, which are common motifs in bioactive molecules. Recent studies have explored the use of this compound in the synthesis of potential antiviral agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of urea derivatives from 1,3-difluoro-2-(isocyanomethyl)benzene, which exhibited potent antiviral activity against several RNA viruses.

Beyond pharmaceutical applications, 1,3-difluoro-2-(isocyanomethyl)benzene has also found utility in materials science. The fluorinated benzene ring contributes to improved thermal stability and reduced surface energy, making it suitable for use in advanced polymers and coatings. Researchers at the University of California have utilized this compound as a monomer in the preparation of fluorinated polyurethanes with enhanced mechanical properties and chemical resistance. These materials have potential applications in aerospace, automotive, and electronics industries.

The synthetic accessibility of 1,3-difluoro-2-(isocyanomethyl)benzene has been a subject of extensive investigation. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 1,3-difluorobenzene with chloroacetonitrile followed by hydrolysis to form the isocyanate. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The environmental impact of 1,3-difluoro-2-(isocyanomethyl)benzene has also been considered in recent studies. While fluorinated compounds can be persistent in the environment, efforts are being made to develop greener synthetic methods that minimize waste and reduce environmental footprint. Green chemistry principles are increasingly being applied to ensure sustainable production processes for this and other similar compounds.

In conclusion, 1,3-difluoro-2-(isocyanomethyl)benzene (CAS No. 730964-51-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure offers a platform for developing new materials and pharmaceuticals, while ongoing research continues to expand its applications and improve its synthetic accessibility. As research progresses, it is expected that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.

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